molecular formula C14H8BrClF2O2 B8448647 (5-Bromo-2-chloro-phenyl)-(2,3-difluoro-4-methoxy-phenyl)methanone

(5-Bromo-2-chloro-phenyl)-(2,3-difluoro-4-methoxy-phenyl)methanone

Cat. No.: B8448647
M. Wt: 361.56 g/mol
InChI Key: DRGQUQBMFMURFD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(5-Bromo-2-chloro-phenyl)-(2,3-difluoro-4-methoxy-phenyl)methanone is a useful research compound. Its molecular formula is C14H8BrClF2O2 and its molecular weight is 361.56 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H8BrClF2O2

Molecular Weight

361.56 g/mol

IUPAC Name

(5-bromo-2-chlorophenyl)-(2,3-difluoro-4-methoxyphenyl)methanone

InChI

InChI=1S/C14H8BrClF2O2/c1-20-11-5-3-8(12(17)13(11)18)14(19)9-6-7(15)2-4-10(9)16/h2-6H,1H3

InChI Key

DRGQUQBMFMURFD-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=C(C=C1)C(=O)C2=C(C=CC(=C2)Br)Cl)F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 5-bromo-2-chlorobenzoyl chloride 21d (3.4 g, 13.4 mmol) and 1,2-difluoro-3-methoxybenzene 21b (2.4 g, 16.7 mmol) in dichloromethane (40 mL) was added anhydrous aluminium chloride (1.82 g, 13 mmol) at 0° C. The mixture was stirred at 0° C. for 16 hours. Then the reaction mixture was quenched with hydrochloric acid (4 mL, 2 M) and warmed up to room temperature. The mixture was extracted with dichloromethane (40 mL×4). The combined organic layers were dried over anhydrous sodium sulfate and filtered. The filtrate was concentrated in vacuo to give the title compound 21e as yellow liquid (5.4 g, 96.4%). This material was not further purified.
Quantity
3.4 g
Type
reactant
Reaction Step One
Quantity
2.4 g
Type
reactant
Reaction Step One
Quantity
1.82 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
solvent
Reaction Step One
Yield
96.4%

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